Cas no 1897140-57-6 (1-({3-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol)

• Product Name: 1-({3-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol
• CAS No: 1897140-57-6
• MF: C₁₁H₁₂F₂OS
• MW: 230.274188995361
• CID: 6578490
• PubChem ID: 117332596
• Update Time: 2025-05-21

1-({3-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({3-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol
• EN300-1973082
• 1-({3-[(difluoromethyl)sulfanyl]phenyl}methyl)cyclopropan-1-ol
• 1897140-57-6

• Inchi： 1S/C11H12F2OS/c12-10(13)15-9-3-1-2-8(6-9)7-11(14)4-5-11/h1-3,6,10,14H,4-5,7H2
• InChI Key： GUZHVLZWLCFGKI-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)CC1(CC1)O

Computed Properties

• Exact Mass: 230.05769250g/mol
• Monoisotopic Mass: 230.05769250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-({3-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol

1-({3-(Difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol: A Comprehensive Overview

The compound 1-({3-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol, with the CAS number 1897140-57-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a sulfanylphenyl group substituted with a difluoromethyl moiety. The integration of these functional groups imparts the molecule with distinctive chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and cancer therapeutic candidates. The cyclopropane ring, known for its inherent strain and reactivity, serves as a versatile scaffold for chemical modifications. When coupled with the electron-withdrawing difluoromethyl group and the sulfur-containing sulfanylphenyl moiety, the molecule exhibits enhanced bioavailability and selectivity. These properties make it an attractive candidate for targeting specific biological pathways associated with diseases such as bacterial infections and oncogenesis.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which enable precise control over the placement of substituents on the aromatic ring. This method not only enhances the yield but also ensures high purity, which is critical for downstream applications in pharmacology and material science.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies reveal that the molecule exists in a stable conformation due to the balance between steric hindrance from the cyclopropane ring and electronic effects from the difluoromethyl group. Such stability is advantageous for both storage and transportation, making it suitable for large-scale production in industrial settings.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The incorporation of fluorinated groups into polymer frameworks has been shown to enhance thermal stability and mechanical strength. By integrating this compound into polymeric systems, researchers aim to develop materials with improved performance in high-temperature environments, such as those encountered in aerospace and electronics industries.

In addition to its chemical versatility, this compound has demonstrated remarkable biocompatibility, as evidenced by recent in vitro toxicity studies. These findings suggest that it could be safely administered in pharmacological formulations without inducing adverse effects on cellular systems. Furthermore, its ability to penetrate biological membranes efficiently makes it a strong candidate for drug delivery systems targeting intracellular pathogens.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This biodegradability aligns with global efforts to develop eco-friendly chemicals that reduce ecological footprint while maintaining high performance standards.

In conclusion, 1-({3-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique structure, combined with favorable chemical and biological properties, positions it as a key player in advancing modern medicine and materials science. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.